Cas no 2195941-55-8 (4-Cyclobutoxythieno[2,3-d]pyrimidine)

• Product Name: 4-Cyclobutoxythieno[2,3-d]pyrimidine
• CAS No: 2195941-55-8
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 5325102
• Update Time: 2025-06-08

4-Cyclobutoxythieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutoxythieno[2,3-d]pyrimidine
• 4-cyclobutyloxythieno[2,3-d]pyrimidine
• 4-Cyclobutoxythieno[2,3-d]pyrimidine

• Inchi： 1S/C10H10N2OS/c1-2-7(3-1)13-9-8-4-5-14-10(8)12-6-11-9/h4-7H,1-3H2
• InChI Key： ZXNBIVDTVYEHFV-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC=NC=2OC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 2.3
• Topological Polar Surface Area: 63.2

Additional information on 4-Cyclobutoxythieno[2,3-d]pyrimidine

Comprehensive Overview of 4-Cyclobutoxythieno[2,3-d]pyrimidine (CAS No. 2195941-55-8): Properties, Applications, and Research Insights

4-Cyclobutoxythieno[2,3-d]pyrimidine (CAS No. 2195941-55-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. This thienopyrimidine derivative combines a cyclobutyl ether moiety with a fused thieno[2,3-d]pyrimidine core, offering a versatile scaffold for drug discovery and functional material design. Its molecular formula, C₁₂H₁₂N₂OS, reflects a balanced hydrophobicity and electronic properties, making it a promising candidate for further exploration.

Recent studies highlight the growing interest in 4-Cyclobutoxythieno[2,3-d]pyrimidine as a kinase inhibitor precursor, particularly in oncology and inflammation research. The compound's ability to modulate protein-protein interactions aligns with current trends in targeted therapy and precision medicine. Researchers are also investigating its role in covalent inhibitor design, leveraging the reactivity of its thienopyrimidine ring system. These applications resonate with popular search queries like "new kinase inhibitors 2024" and "small molecules for cancer therapy," underscoring its relevance in contemporary biomedical research.

The synthesis of CAS 2195941-55-8 typically involves multi-step organic transformations, including cyclization and etherification reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the increasing demand for efficient synthetic methodologies—a topic frequently searched in academic and industrial chemistry forums. Analytical characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its structural integrity, while computational studies predict favorable drug-likeness parameters.

Beyond pharmaceuticals, 4-Cyclobutoxythieno[2,3-d]pyrimidine exhibits potential in organic electronics. Its conjugated system and electron-deficient pyrimidine ring make it a candidate for OLED materials and organic semiconductors, aligning with the surge in searches for "sustainable electronic materials." Researchers are examining its photophysical properties, including charge transport efficiency and luminescence characteristics, which could contribute to next-generation optoelectronic devices.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies of this compound remain an active area of investigation. Preliminary data suggest moderate solubility in common organic solvents, prompting explorations into prodrug strategies or nanocarrier formulations—topics frequently queried in drug development circles. Its stability under physiological conditions and metabolic pathways are being mapped using LC-MS techniques to support future translational research.

In summary, 4-Cyclobutoxythieno[2,3-d]pyrimidine (CAS No. 2195941-55-8) represents a multifaceted compound bridging medicinal chemistry and materials science. Its evolving applications reflect current scientific priorities, from targeted drug discovery to green electronics, making it a compelling subject for researchers and industry professionals alike. Ongoing studies continue to unravel its full potential, ensuring its place in cutting-edge scientific discourse.